2-(2,4-Dibromo-3-isopropyl-6-methylphenoxy)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2,4-Dibromo-3-isopropyl-6-methylphenoxy)acetonitrile” is a chemical substance with the CAS Number: 439108-89-1 . It has a molecular weight of 347.05 and its IUPAC name is (2,4-dibromo-3-isopropyl-6-methylphenoxy)acetonitrile . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13Br2NO/c1-7(2)10-9(13)6-8(3)12(11(10)14)16-5-4-15/h6-7H,5H2,1-3H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.Physical And Chemical Properties Analysis
The compound is a liquid . Its exact physical and chemical properties such as melting point, boiling point, and density are not specified in the sources I found.Scientific Research Applications
Environmental Degradation and Metabolites
Research on the degradation of brominated flame retardants, such as tetrabromobisphenol A (TBBPA) and its derivatives, reveals the environmental fate of these compounds. Studies have identified over 100 degradation products, including less brominated compounds and metabolites indicative of debromination and β-scission processes. These findings are crucial for understanding the environmental behaviors and potential ecological and health risks associated with these substances (Liu et al., 2018).
Toxicology and Environmental Concentrations
The occurrence and toxicological implications of 2,4,6-tribromophenol (TBP), a product of the degradation of brominated flame retardants, have been extensively reviewed. This compound, found ubiquitously in the environment, lacks comprehensive studies on its toxicokinetics and toxicodynamics. The need for further research on its environmental and health impacts is emphasized, especially considering new flame retardants that degrade into TBP (Koch & Sures, 2018).
Analytical Detection and Environmental Impact
A review on the photocatalytic degradation of organic compounds, including pollutants like phenols and acetonitrile, highlights the importance of understanding the surface reactivity and mechanistic aspects of TiO2 powders in the degradation process. This insight is vital for the development of effective methods to mitigate environmental contamination by these substances (Davit et al., 2004).
Removal Techniques in Wastewater
Innovations in treating wastewater contaminated by pesticides, including 2,4-D and other phenoxy herbicides, have been explored. Techniques such as biological processes and granular activated carbon are highlighted for their effectiveness in removing these compounds, thereby protecting water sources from pollution (Goodwin et al., 2018).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H312, and H332 , indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-(2,4-dibromo-6-methyl-3-propan-2-ylphenoxy)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13Br2NO/c1-7(2)10-9(13)6-8(3)12(11(10)14)16-5-4-15/h6-7H,5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRFUQRNPLOOPEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1OCC#N)Br)C(C)C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Br2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.